1-(1-Benzothiophen-3-yl)-2-(2-bromophenyl)ethan-1-one

• IUPAC Name: 1-(1-benzothiophen-3-yl)-2-(2-bromophenyl)ethanone
• InChI: InChI=1S/C16H11BrOS/c17-14-7-3-1-5-11(14)9-15(18)13-10-19-16-8-4-2-6-12(13)16/h1-8,10H,9H2
• InChI Key: FJIIMAGZEPVVJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)C2=CSC3=CC=CC=C32)Br
• Molecular Formula: C16H11BrOS
• Molecular Weight: 331.2 g/mol

Description

1-(1-Benzothiophen-3-yl)-2-(2-bromophenyl)ethan-1-one, also known as BTO, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential pharmaceutical applications. BTO belongs to the class of organic compounds known as ketones and is commonly used as a precursor in the synthesis of other biologically active molecules.

Scientific Research Applications

Synthesis and Characterization

1-(1-Benzothiophen-3-yl)-2-(2-bromophenyl)ethan-1-one derivatives have been synthesized through various chemical reactions, highlighting the versatility and reactivity of such compounds. For instance, the synthesis involves refluxing specific bromonaphthalenols with acetic acid in the presence of ZnCl2 or employing palladium-catalyzed heterocyclodehydration processes to obtain benzothiophene derivatives. These methods demonstrate the compound's utility in constructing complex molecular architectures, such as dendritic macromolecules and polymers with controlled molecular properties (V. M. Sherekar, K. P. Kakade, & N. S. Padole, 2021; C. Hawker & J. Fréchet, 1990).

Biological Evaluation

Some derivatives have been evaluated for their antimicrobial activities, demonstrating excellent antimicrobial properties. This indicates the potential of these compounds in medical applications, particularly in developing new antimicrobial agents (V. M. Sherekar, K. P. Kakade, & N. S. Padole, 2021).

Polymer and Material Science

The derivatives of 1-(1-Benzothiophen-3-yl)-2-(2-bromophenyl)ethan-1-one have been utilized in the synthesis of polymers and materials, exploring their dielectric and thermal properties. This research indicates the compound's relevance in developing materials with specific electrical and thermal characteristics, which can be useful in various technological applications (T. Çelik & M. Coskun, 2018).

Anticancer Activities

Research also suggests that hydroxyl-containing benzo[b]thiophene analogs, structurally related to 1-(1-Benzothiophen-3-yl)-2-(2-bromophenyl)ethan-1-one, might possess selective antiproliferative activity against cancer cells. These findings highlight the potential therapeutic applications of such compounds in oncology (B. Haridevamuthu et al., 2023).